Cas no 190-70-5 (Benzo[a]coronene)

Benzo[a]coronene structure
Benzo[a]coronene structure
Product Name:Benzo[a]coronene
CAS No:190-70-5
MF:C28H14
MW:350.4107670784
CID:198968
PubChem ID:9114
Update Time:2025-04-19

Benzo[a]coronene Chemical and Physical Properties

Names and Identifiers

    • Benzo[a]coronene
    • Benzo[a]coroneneneat
    • 1,2-Benzo-coronen
    • 1,2-benzocoronene
    • BENZO(A)CORONENE
    • Benzo[a]coronen
    • Benzo-1,2-coronene
    • NQSLOOOUQZYGEB-UHFFFAOYSA-N
    • octacyclo[18.6.2.02,7.08,25.011,24.014,23.017,22.021,26]octacosa-1(26),2,4,6,8(25),9,11(24),12,14(23),15,17(22),18,20,27-tetradecaene
    • DTXSID60172454
    • Benzocoronene
    • 190-70-5
    • Inchi： 1S/C28H14/c1-2-4-20-19(3-1)21-13-11-17-9-7-15-5-6-16-8-10-18-12-14-22(20)28-26(18)24(16)23(15)25(17)27(21)28/h1-14H
    • InChI Key： NQSLOOOUQZYGEB-UHFFFAOYSA-N
    • SMILES： C12C3=CC=C4C=CC5=CC=C6C=CC7=CC=C(C8C=CC=CC3=8)C=1C7=C6C5=C24

Computed Properties

  • Exact Mass: 350.11000
  • Monoisotopic Mass: 350.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 0
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.467
  • Boiling Point: 604.8°C at 760 mmHg
  • Flash Point: 315.2°C
  • Refractive Index: 2.129
  • PSA: 0.00000
  • LogP: 8.07240

Benzo[a]coronene Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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